2-Hydroxy-2-(2-phenoxyphenyl)acetamide

• CAS No.: 173662-70-9
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol
• IUPAC Name: 2-hydroxy-2-(2-phenoxyphenyl)acetamide
• InChI: InChI=1S/C14H13NO3/c15-14(17)13(16)11-8-4-5-9-12(11)18-10-6-2-1-3-7-10/h1-9,13,16H,(H2,15,17)
• InChI Key: OCFJFJNMNNONOZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2C(C(=O)N)O
• Synonyms: Benzeneacetamide, -alpha--hydroxy-2-phenoxy-

Description

2-Hydroxy-2-(2-phenoxyphenyl)acetamide, also known as this compound, is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Oxo-2-(2-phenoxyphenyl)acetamide (4.82 g, 20.0 mmol) was dissolved in ethanol (50 ml). Sodium borohydride (0.76 g, 20.0 mmol) was added slowly under ice-cooling. After stirring for 30 minutes, the mixture was neutralized with 1N hydrochloric acid, and extracted with ethyl acetate. The organic layer was washed with saturated brine and dried over sodium sulfate, and the solvent was evaporated to give an oil. The oil was purified by column chromatography on silica gel (eluting with n-hexane-ethyl acetate) to give the desired compound 2-hydroxy-2-(2-phenoxyphenyl)acetamide (4.3 g, 89%) as colorless crystals. The compound was recrystallized from a mixed solvent of n-hexane-methylene chloride to give colorless crystals.

Synthesis routes and methods II

Procedure details